Cas no 25508-20-7 (1,3-BIS(BENZYLOXYCARBONYL)-2-METHYL-2-THIOPSEUDOUREA)

• Product Name: 1,3-BIS(BENZYLOXYCARBONYL)-2-METHYL-2-THIOPSEUDOUREA
• CAS No: 25508-20-7
• MF: C₁₈H₁₈N₂O₄S
• MW: 358.411523342133
• CID: 851932
• PubChem ID: 24869503
• Update Time: 2025-07-14

1,3-BIS(BENZYLOXYCARBONYL)-2-METHYL-2-THIOPSEUDOUREA Chemical and Physical Properties

Names and Identifiers

• 1,3-BIS(BENZYLOXYCARBONYL)-2-METHYL-2-THIOPSEUDOUREA
• 2-Methyl-1,3-di-Z-isothiourea
• 1,3-BIS(BENZYLOXYCARBONYL)-2-METHYL-ISOTHIOUREA
• 1,3-Bis(benzyloxycarbonyl)-2-methylisothiourea, 2-Methyl-1,3-di-Z-isothiourea
• 1,3-bis(benzyloxycarbonyl)-2-methylisothiourea
• 1,3-bis(benzoxycarbonyl)-2-methyl-2-thiopseudo urea
• N,N'-dibenzyloxycarbonyl-S-methylisothiourea
• N,N'-dicarbobenzyloxy-S-methylisothiourea
• N,N'-di-Cbz-S-methylisothiourea
• Z2-S-methylisothiourea
• N,N'-bis(Cbz)-S-methyliso-thiourea
• SB83673
• SY045030
• S-methyl-N,N'-dicarbobenzyloxy isothiourea
• AKOS024386614
• N,N'-bis(Cbz)-S-methyl-isothiourea
• N,N'-bis(benzyloxycarbonyl)-S-methylisothiourea
• E76655
• 1,3,-bis(benzyloxycarbonyl)-2-methyl-2-thiopseudourea
• dibenzyl [(methylsulfanyl)methylylidene]biscarbamate
• 1,3-bis (benzyloxycarbonyl)-2-methyl-2-thiopseudourea
• N, N'-dicarbobenzyloxy-S-methyl-isothiourea
• N,N'-Bis(benzyloxycarbonyl)-S-methyl-isothiourea
• N,N'-bis-cbz-S-methyl-isothiourea
• benzyl N-[methylsulfanyl(phenylmethoxycarbonylamino)methylidene]carbamate
• N,N'-di-benzyloxycarbonyl-S-methylisothiourea
• 25508-20-7
• MFCD04221021
• benzyl N-[(E)-{[(benzyloxy)carbonyl]amino}(methylsulfanyl)methylidene]carbamate
• N,N'-diCBz-S-methylisothiourea
• n,n'-bis(cbz)-s-methylisothiourea
• 1,?3-?Bis(benzyloxycarbony?l)?-?2-?methyl-?2-?thiopseudourea
• 1,3-Bis(benzyloxycarbonyl)-S-methylisothiourea
• DB-023814
• 1,3-Bis(benzyloxycarbonyl)-2-methylisothiourea; 1,3-Bis(benzyloxycarbonyl)-2-methylthiopseudourea;

• MDL： MFCD00674040
• Inchi： 1S/C18H18N2O4S/c1-25-16(19-17(21)23-12-14-8-4-2-5-9-14)20-18(22)24-13-15-10-6-3-7-11-15/h2-11H,12-13H2,1H3,(H,19,20,21,22)
• InChI Key： CGAMNSKIHXUDMK-UHFFFAOYSA-N
• SMILES： S(C)C(=NC(=O)OCC1C=CC=CC=1)NC(=O)OCC1C=CC=CC=1

Computed Properties

• Exact Mass: 358.09900
• Monoisotopic Mass: 358.09872823g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 25
• Rotatable Bond Count: 8
• Complexity: 458
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 1
• XLogP3: 4.7
• Topological Polar Surface Area: 102Ų

Experimental Properties

• Color/Form: White crystals
• Melting Point: 60-63 °C (lit.)
• Solubility: Chloroform (Slightly), Methanol (Slightly)
• PSA: 102.29000
• LogP: 4.35950
• Solubility: Not available

1,3-BIS(BENZYLOXYCARBONYL)-2-METHYL-2-THIOPSEUDOUREA Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Safety Instruction： 22-24/25
• Storage Condition：-20°C Freezer

Additional information on 1,3-BIS(BENZYLOXYCARBONYL)-2-METHYL-2-THIOPSEUDOUREA

Comprehensive Analysis of 1,3-BIS(BENZYLOXYCARBONYL)-2-METHYL-2-THIOPSEUDOUREA (CAS No. 25508-20-7): Properties, Applications, and Innovations

1,3-BIS(BENZYLOXYCARBONYL)-2-METHYL-2-THIOPSEUDOUREA (CAS No. 25508-20-7) is a specialized organic compound widely recognized for its unique structural features and versatile applications in pharmaceutical and chemical research. This compound belongs to the class of thiourea derivatives, which are increasingly studied for their role in drug design, catalysis, and material science. With the growing demand for high-purity intermediates in synthetic chemistry, this compound has garnered significant attention from researchers and industry professionals alike.

The molecular structure of 1,3-BIS(BENZYLOXYCARBONYL)-2-METHYL-2-THIOPSEUDOUREA incorporates benzyloxycarbonyl (Cbz) protecting groups, a feature that enhances its utility in peptide synthesis and organic transformations. These groups are pivotal in modern green chemistry initiatives, as they enable selective reactions while minimizing waste—a key focus in sustainable chemical practices. Recent trends in AI-driven drug discovery have further highlighted the importance of such compounds, as they serve as building blocks for bioactive molecules targeting diseases like cancer and metabolic disorders.

In analytical chemistry, CAS No. 25508-20-7 is often characterized using advanced techniques such as NMR spectroscopy and high-resolution mass spectrometry (HRMS). These methods confirm its purity and stability, critical factors for applications in GMP-compliant manufacturing. The compound’s thermal properties, including its melting point and solubility profile, make it suitable for high-temperature reactions and solvent-based formulations, aligning with industry demands for process optimization.

From a commercial perspective, 1,3-BIS(BENZYLOXYCARBONYL)-2-METHYL-2-THIOPSEUDOUREA is frequently searched alongside terms like "Cbz-protected thiourea suppliers" and "scalable synthesis routes." This reflects the market’s need for cost-effective and scalable production methods. Innovations in continuous flow chemistry have recently been explored to address these challenges, offering improved yield and reduced environmental impact compared to traditional batch processes.

Researchers also investigate this compound’s potential in catalysis, particularly in asymmetric synthesis, where its chiral centers could facilitate enantioselective reactions. Such applications are vital for producing optically active pharmaceuticals, a sector projected to grow exponentially due to rising demand for precision medicine. Additionally, its role in metal-organic frameworks (MOFs) and polymeric materials is an emerging area of interest, driven by advancements in nanotechnology.

Safety and handling of CAS No. 25508-20-7 adhere to standard laboratory protocols, with emphasis on proper ventilation and personal protective equipment (PPE). While not classified as hazardous under major regulatory frameworks, its storage recommendations include cool, dry conditions to prevent degradation—a detail often queried by procurement specialists in laboratory supply chains.

In summary, 1,3-BIS(BENZYLOXYCARBONYL)-2-METHYL-2-THIOPSEUDOUREA exemplifies the intersection of traditional organic chemistry and cutting-edge research. Its multifaceted applications, from peptide modification to material science, position it as a compound of enduring relevance. As industries prioritize sustainability and efficiency, further innovations in its synthesis and utilization are anticipated, making it a staple in both academic and industrial settings.